2'-Hydroxyformononetin
2'-Hydroxyformononetin
2'-hydroxyformononetin is a member of the class of 4'-methoxyisoflavones that is formononetin with a hydroxy group at the 2'position. It has a role as an anti-inflammatory agent. It is a member of 7-hydroxyisoflavones and a member of 4'-methoxyisoflavones. It derives from a formononetin. It is a conjugate acid of a 2'-hydroxyformononetin(1-).
Xenognosin b belongs to the class of organic compounds known as 4'-o-methylisoflavones. These are isoflavones with methoxy groups attached to the C4' atom of the isoflavone backbone. Thus, xenognosin b is considered to be a flavonoid lipid molecule. Xenognosin b exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xenognosin b is primarily located in the membrane (predicted from logP). Xenognosin b can be biosynthesized from formononetin. Outside of the human body, xenognosin b can be found in a number of food items such as teff, prickly pear, cardoon, and common verbena. This makes xenognosin b a potential biomarker for the consumption of these food products.
Xenognosin b belongs to the class of organic compounds known as 4'-o-methylisoflavones. These are isoflavones with methoxy groups attached to the C4' atom of the isoflavone backbone. Thus, xenognosin b is considered to be a flavonoid lipid molecule. Xenognosin b exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xenognosin b is primarily located in the membrane (predicted from logP). Xenognosin b can be biosynthesized from formononetin. Outside of the human body, xenognosin b can be found in a number of food items such as teff, prickly pear, cardoon, and common verbena. This makes xenognosin b a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1890-99-9
VCID:
VC0191511
InChI:
InChI=1S/C16H12O5/c1-20-10-3-5-11(14(18)7-10)13-8-21-15-6-9(17)2-4-12(15)16(13)19/h2-8,17-18H,1H3
SMILES:
COC1=CC(=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)O)O
Molecular Formula:
C16H12O5
Molecular Weight:
284.26 g/mol
2'-Hydroxyformononetin
CAS No.: 1890-99-9
Natural Products
VCID: VC0191511
Molecular Formula: C16H12O5
Molecular Weight: 284.26 g/mol
CAS No. | 1890-99-9 |
---|---|
Product Name | 2'-Hydroxyformononetin |
Molecular Formula | C16H12O5 |
Molecular Weight | 284.26 g/mol |
IUPAC Name | 7-hydroxy-3-(2-hydroxy-4-methoxyphenyl)chromen-4-one |
Standard InChI | InChI=1S/C16H12O5/c1-20-10-3-5-11(14(18)7-10)13-8-21-15-6-9(17)2-4-12(15)16(13)19/h2-8,17-18H,1H3 |
Standard InChIKey | XKHHKXCBFHUOHM-UHFFFAOYSA-N |
SMILES | COC1=CC(=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)O)O |
Canonical SMILES | COC1=CC(=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)O)O |
Melting Point | 215-217°C |
Physical Description | Solid |
Description | 2'-hydroxyformononetin is a member of the class of 4'-methoxyisoflavones that is formononetin with a hydroxy group at the 2'position. It has a role as an anti-inflammatory agent. It is a member of 7-hydroxyisoflavones and a member of 4'-methoxyisoflavones. It derives from a formononetin. It is a conjugate acid of a 2'-hydroxyformononetin(1-). Xenognosin b belongs to the class of organic compounds known as 4'-o-methylisoflavones. These are isoflavones with methoxy groups attached to the C4' atom of the isoflavone backbone. Thus, xenognosin b is considered to be a flavonoid lipid molecule. Xenognosin b exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xenognosin b is primarily located in the membrane (predicted from logP). Xenognosin b can be biosynthesized from formononetin. Outside of the human body, xenognosin b can be found in a number of food items such as teff, prickly pear, cardoon, and common verbena. This makes xenognosin b a potential biomarker for the consumption of these food products. |
Synonyms | 2',7-Dihydroxy-4'-methoxyisoflavone |
PubChem Compound | 5280551 |
Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume